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Compound of Interest

Compound Name: Decamethylchromocene

Cat. No.: B12510804 Get Quote

This technical guide provides a comprehensive overview of decamethylchromocene, a

sandwich compound of significant interest in organometallic chemistry. The information is

tailored for researchers, scientists, and professionals in drug development, with a focus on its

chemical properties and synthesis.

Chemical Data
The fundamental chemical and physical properties of decamethylchromocene are

summarized in the table below for easy reference.
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Property Value

IUPAC Name
chromium(2+);1,2,3,4,5-pentamethylcyclopenta-

1,3-diene

Molecular Formula C₂₀H₃₀Cr

Molecular Weight 322.4 g/mol [1]

Appearance Red, air-sensitive prisms

Melting Point 296-297 °C

Solubility

Very soluble in aromatic and aliphatic

hydrocarbon solvents, THF, diethyl ether, and

dichloromethane. Slightly soluble in acetone or

acetonitrile.

PubChem CID 15874251[1]

CAS Registry Number Not found in the searched resources.

Synthesis Protocol
A detailed experimental protocol for the synthesis of decamethylchromocene is provided

below. This method involves the reaction of anhydrous chromium(II) acetate with sodium

pentamethylcyclopentadienide.

Materials:

Anhydrous Chromium(II) Acetate (Cr₂(OAc)₄)

Sodium Pentamethylcyclopentadienide (NaC₅Me₅)

Tetrahydrofuran (THF)

Argon gas

Procedure:
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To a solution of sodium pentamethylcyclopentadienide (4.00 g, 25.28 mmol) in 50 mL of THF,

add solid anhydrous chromium(II) acetate (2.15 g, 6.32 mmol) against a counterstream of

argon.

Stir the resulting mixture for 8 hours at room temperature. The reaction will yield a white solid

suspended in a dark red solution.

Isolate the decamethylchromocene from this mixture to obtain red, air-sensitive prisms.

The reported yield is 2.6 g (64%).

Experimental Workflow:

The following diagram illustrates the key steps in the synthesis of decamethylchromocene.
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A flowchart of the synthesis of decamethylchromocene.

Characterization Data
Detailed experimental characterization data for decamethylchromocene, such as ¹H and ¹³C

NMR spectra and single-crystal X-ray diffraction data, were not available in the searched

resources. For novel batches of this compound, standard analytical techniques should be

employed for full characterization.

Logical Relationship for Characterization:

The diagram below outlines the logical workflow for the characterization of a newly synthesized

batch of decamethylchromocene.
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A logical workflow for the characterization of decamethylchromocene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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